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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the fabrication of antimony trisulfide (Sb2S3)

thin films for solar cell applications using the chemical bath deposition (CBD) technique. The

information is compiled from various scientific sources to ensure a comprehensive and reliable

guide for researchers in the field.

Introduction
Antimony trisulfide (Sb2S3) has emerged as a promising material for next-generation

photovoltaic devices due to its suitable optical and electronic properties, including a high

absorption coefficient and an optimal bandgap. Chemical bath deposition is a widely adopted

method for producing Sb2S3 thin films due to its simplicity, low cost, and scalability. This

document outlines the necessary steps, from substrate preparation to post-deposition

annealing, to fabricate efficient Sb2S3 solar cells.

Experimental Workflow
The overall process for fabricating Sb2S3 solar cells via chemical bath deposition involves

several key stages, as illustrated in the workflow diagram below.
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Experimental workflow for Sb2S3 solar cell fabrication.

Detailed Experimental Protocol
This protocol provides a step-by-step guide for the chemical bath deposition of Sb2S3 thin

films.

Substrate Preparation
Clean fluorine-doped tin oxide (FTO) coated glass substrates by sequentially sonicating in a

detergent solution, deionized (DI) water, acetone, and isopropanol for 15 minutes each.

Dry the substrates with a stream of nitrogen gas.

Prior to deposition, the substrates can be treated with a piranha solution to enhance

hydrophilicity, which can improve film adhesion.[1]

Chemical Bath Solution Preparation
Two primary solutions are required for the CBD process: an antimony source and a sulfur

source.

Antimony (Sb) Source Solution: Dissolve antimony chloride (SbCl3) in a solvent like acetone.

A typical concentration is around 1.4 M.[2]
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Sulfur (S) Source Solution: Prepare an aqueous solution of sodium thiosulfate (Na2S2O3).

Concentrations can vary, but a common starting point is 1 M.

For a more advanced protocol, a complexing agent like sodium citrate can be added to the Sb

source to control the reaction rate.[3][4]

Deposition Process
Place the cleaned FTO substrates in a beaker, typically leaning against the wall with the

conductive side facing the center.

Pour the sulfur source solution (e.g., Na2S2O3) into the beaker.

Slowly add the antimony source solution (e.g., SbCl3 in acetone) to the beaker while stirring.

The solution will typically turn orange, indicating the formation of Sb2S3.[2]

Maintain the chemical bath at a specific temperature. Different protocols utilize temperatures

ranging from below 10°C to room temperature, or even elevated temperatures up to 90°C.[2]

[3][4]

The deposition time can range from a few hours to several cycles, depending on the desired

film thickness.

After the deposition, remove the substrates from the bath.

Post-Deposition Treatment
Rinse the coated substrates thoroughly with DI water to remove any loosely adhered

particles and residual chemicals.

Dry the substrates using a nitrogen gun.

Anneal the Sb2S3 films in an inert atmosphere (e.g., Argon or Nitrogen) to improve

crystallinity and film quality.[5] Annealing temperatures typically range from 250°C to 350°C

for about 30 minutes.[5] Some studies have shown that annealing in a nitrogen-sulfur (N2-S)

atmosphere can reduce the presence of oxide secondary phases.[6]
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Data Presentation: Deposition Parameters and Solar
Cell Performance
The following table summarizes various CBD parameters and the corresponding performance

of the fabricated Sb2S3 solar cells as reported in the literature.
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Device Fabrication
Following the post-deposition annealing of the Sb2S3 layer, the solar cell is completed by

sequentially depositing a hole transport layer (HTL) and a metal back contact.

Hole Transport Layer (HTL) Deposition: A common HTL used for Sb2S3 solar cells is Spiro-

OMeTAD. This is typically deposited via spin coating.
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Metal Contact Deposition: Finally, a gold (Au) back contact is deposited, usually by thermal

evaporation, to complete the device architecture of FTO/CdS/Sb2S3/Spiro-OMeTAD/Au.[3]

[4] Note that a CdS buffer layer is often deposited on the FTO before the Sb2S3 deposition.

Characterization
The performance of the fabricated solar cells is evaluated under standard testing conditions

(AM 1.5G illumination at 1000 W/m²). Key parameters to measure include the power

conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and

fill factor (FF).

Conclusion
This application note provides a comprehensive protocol for the chemical bath deposition of

Sb2S3 thin films for solar cell applications. By carefully controlling the deposition parameters

and post-deposition treatments, it is possible to fabricate efficient Sb2S3-based photovoltaic

devices. The provided data and workflow aim to serve as a valuable resource for researchers

in the field of renewable energy and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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